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Compound of Interest

Compound Name: 2,3-Epoxybutane

Cat. No.: B1201590 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stereoisomers of 2,3-epoxybutane, a

valuable chiral building block in organic synthesis. The document details the Chemical

Abstracts Service (CAS) numbers, physical properties, synthesis protocols, and characteristic

reactions of each stereoisomer, presented in a format tailored for scientific and research

applications.

Stereoisomers of 2,3-Epoxybutane and Their CAS
Numbers
2,3-Epoxybutane, also known as 2,3-dimethyloxirane, exists as three stereoisomers: a pair of

enantiomers (trans) and a meso compound (cis). A general CAS number is also assigned to the

mixture of isomers.
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Stereoisomer/Mixtu
re

IUPAC Name Configuration CAS Number

2,3-Epoxybutane 2,3-Dimethyloxirane
Mixture of cis and

trans
3266-23-7[1]

cis-2,3-Epoxybutane
(meso)-2,3-

Dimethyloxirane
(2R,3S) 1758-33-4[1]

trans-2,3-

Epoxybutane

(±)-(2R,3R/2S,3S)-

Dimethyloxirane
Racemic mixture 21490-63-1[1]

(+)-trans-2,3-

Epoxybutane

(2R,3R)-2,3-

Dimethyloxirane
(2R,3R) 1758-32-3[1]

(-)-trans-2,3-

Epoxybutane

(2S,3S)-2,3-

Dimethyloxirane
(2S,3S)

21490-63-1 is often

used for the racemate,

and sometimes for the

(S,S) enantiomer as

well.[1]

Quantitative Data Summary
The physical and spectroscopic properties of the cis and trans isomers of 2,3-epoxybutane are

summarized below for easy comparison.

Physical Properties
Property

cis-2,3-Epoxybutane
(meso)

trans-2,3-Epoxybutane
(racemic)

Molecular Formula C₄H₈O C₄H₈O

Molar Mass 72.11 g/mol 72.11 g/mol

Appearance Colorless liquid Colorless liquid

Boiling Point 60-61 °C 54-55 °C

Density 0.826 g/mL at 25 °C 0.804 g/mL at 25 °C

Refractive Index (n²⁰/D) 1.383 1.373
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Spectroscopic Data
¹H NMR (CDCl₃):

cis-2,3-Epoxybutane: The two methyl groups and the two epoxide protons are equivalent

due to the plane of symmetry.

δ ~1.3 ppm (doublet, 6H, CH₃)

δ ~2.9 ppm (quartet, 2H, CH)

trans-2,3-Epoxybutane: The two methyl groups and the two epoxide protons are also

equivalent in the racemic mixture.

δ ~1.2 ppm (doublet, 6H, CH₃)

δ ~2.6 ppm (quartet, 2H, CH)

¹³C NMR (CDCl₃):

cis-2,3-Epoxybutane:

δ ~17 ppm (CH₃)

δ ~57 ppm (CH)

trans-2,3-Epoxybutane:

δ ~13 ppm (CH₃)

δ ~52 ppm (CH)

Key Experimental Protocols
The synthesis and reactions of epoxides are fundamental in organic chemistry. The

stereochemistry of the starting alkene dictates the stereochemistry of the resulting epoxide,

and the reaction conditions for ring-opening determine the stereochemical outcome of the

product.
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Synthesis of 2,3-Epoxybutane Stereoisomers
The epoxidation of alkenes with peroxy acids is a common method for synthesizing epoxides.

This reaction is stereospecific, meaning the stereochemistry of the alkene is retained in the

epoxide product.

Synthesis of meso-Epoxide

Synthesis of trans-Epoxide

cis-2-Butene meso-2,3-Epoxybutane
(cis)

m-CPBA, CH₂Cl₂

trans-2-Butene trans-2,3-Epoxybutane
(racemic)

m-CPBA, CH₂Cl₂

Click to download full resolution via product page

Fig. 1: Stereospecific epoxidation of 2-butene isomers.

Protocol 3.1.1: Synthesis of meso-2,3-Epoxybutane from cis-2-Butene

This protocol describes the epoxidation of cis-2-butene using meta-chloroperoxybenzoic acid

(m-CPBA) to yield meso-2,3-epoxybutane. The reaction proceeds via a syn-addition of the

oxygen atom to the double bond.
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Dissolution: In a round-bottom flask, dissolve cis-2-butene in a suitable solvent such as

dichloromethane (CH₂Cl₂).

Addition of m-CPBA: Slowly add a solution of m-CPBA in CH₂Cl₂ to the stirred solution of cis-

2-butene at 0 °C.

Reaction: Allow the reaction mixture to warm to room temperature and stir for several hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Workup: Upon completion, wash the reaction mixture with a saturated aqueous solution of

sodium bicarbonate (NaHCO₃) to remove the meta-chlorobenzoic acid byproduct, followed

by a wash with brine.

Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and

concentrate under reduced pressure. The crude product can be purified by distillation.

Protocol 3.1.2: Synthesis of (±)-trans-2,3-Epoxybutane from trans-2-Butene

The epoxidation of trans-2-butene with m-CPBA results in a racemic mixture of (2R,3R)- and

(2S,3S)-2,3-epoxybutane. The experimental procedure is analogous to the synthesis of the

meso isomer described above, with trans-2-butene as the starting material.

Ring-Opening Reactions of 2,3-Epoxybutane
Epoxides undergo ring-opening reactions with a variety of nucleophiles. The regioselectivity

and stereochemistry of these reactions are dependent on whether they are performed under

acidic or basic conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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